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Compound of Interest

Compound Name: 4-Methyl-3-nitroquinoline

Cat. No.: B1313941

CAS Number: 79965-62-1

This technical guide provides an in-depth overview of 4-Methyl-3-nitroquinoline, a
heterocyclic aromatic compound of interest to researchers, scientists, and drug development
professionals. This document covers its chemical and physical properties, toxicological profile,
a detailed experimental protocol for its synthesis, and insights into its potential biological
activities and mechanisms of action.

Core Properties and Data

4-Methyl-3-nitroquinoline, with the chemical formula C10HsN20z2, is a quinoline derivative
characterized by a methyl group at the 4th position and a nitro group at the 3rd position of the
quinoline ring.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 4-Methyl-3-nitroquinoline is presented in
the table below. While some experimental data is available, certain properties are based on
computational predictions.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1313941?utm_src=pdf-interest
https://www.benchchem.com/product/b1313941?utm_src=pdf-body
https://www.benchchem.com/product/b1313941?utm_src=pdf-body
https://www.echemi.com/products/pd2110066678-4-methyl-3-nitroquinoline.html
https://www.benchchem.com/product/b1313941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 79965-62-1 [2][3]

Molecular Formula C10HsN20:2 [1]

Molecular Weight 188.18 g/mol [1]

Boiling Point 328.255 °C at 760 mmHg (]
(Computed)

Flash Point 152.323 °C (Computed) [1]

Melting Point Not available

Solubility Not available

Toxicological Profile

Based on available safety data, 4-Methyl-3-nitroquinoline is classified as a hazardous
substance. It is considered toxic if swallowed, in contact with skin, or if inhaled.[3] Prolonged or
repeated exposure may cause damage to organs.[3]

Experimental Protocols
Synthesis of 4-Methyl-3-nitroquinoline

While a specific, peer-reviewed synthesis protocol for 4-Methyl-3-nitroquinoline is not readily
available in the searched literature, a reliable method can be adapted from the well-established
synthesis of the similar compound, 7-Methyl-8-nitroquinoline.[4] This adapted two-step
synthesis involves the Skraup synthesis of the methylquinoline core, followed by a
regioselective nitration.

Step 1: Synthesis of 4-Methylquinoline (Skraup Synthesis)

The Skraup synthesis is a classic method for producing quinolines. This step involves the
reaction of an aniline with glycerol, an oxidizing agent, and sulfuric acid.

o Materials:
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[e]

p-Toluidine

o

Glycerol

[¢]

Sodium m-nitrobenzenesulfonate (oxidizing agent)

[¢]

Concentrated Sulfuric Acid (98%)

Water

[e]

e Procedure:

[e]

In a round-bottom flask equipped with a mechanical stirrer, combine p-toluidine, glycerol,
and sodium m-nitrobenzenesulfonate.

o Prepare a solution of concentrated sulfuric acid and water and cool it in an ice bath.

o Slowly add the cooled sulfuric acid solution dropwise to the reaction mixture while stirring
mechanically. Control the exothermic reaction using an ice bath as needed.

o After the addition is complete, heat the mixture and monitor the reaction progress.

o Upon completion, cool the mixture and proceed with purification to isolate the 4-
methylquinoline product.

Step 2: Nitration of 4-Methylquinoline

This step introduces the nitro group at the 3-position of the quinoline ring.

o Materials:

o 4-Methylquinoline (from Step 1)

o Fuming Nitric Acid

o Concentrated Sulfuric Acid (98%)

e Procedure:
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o Prepare a nitrating mixture by carefully adding fuming nitric acid to concentrated sulfuric
acid, keeping the temperature low.

o Dissolve the 4-methylquinoline in concentrated sulfuric acid and cool the solution to -5°C.

o Add the nitrating mixture dropwise to the stirred 4-methylquinoline solution, maintaining
the temperature at -5°C.

o After the addition is complete, remove the cooling bath and continue stirring for a specified
time.

o Carefully pour the reaction mixture onto crushed ice to precipitate the 4-Methyl-3-
nitroquinoline product.

o The crude product can be purified by recrystallization.

The following diagram illustrates the logical workflow for the synthesis of 4-Methyl-3-
nitroquinoline.
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Synthesis Workflow for 4-Methyl-3-nitroquinoline
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Caption: A two-step synthesis of 4-Methyl-3-nitroquinoline.
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Potential Biological Activities and Signaling
Pathways

While direct studies on the biological activity of 4-Methyl-3-nitroquinoline are limited in the
available literature, the broader class of quinoline derivatives has been extensively investigated
for various therapeutic properties, including anticancer and antimicrobial activities.[5][6][7][8][°]
[10][11][12]

Anticancer Potential

Numerous studies have highlighted the potential of quinoline-based compounds as anticancer
agents.[5][6][7][8] The PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in
cancer, has been identified as a key target for some quinoline derivatives.[13][14][15][16][17]
[18] This pathway plays a crucial role in cell proliferation, survival, and apoptosis. Inhibition of
this pathway by quinoline compounds can lead to the suppression of tumor growth.

The diagram below illustrates the central role of the PI3K/Akt/mTOR pathway in cancer and its
potential inhibition by quinoline derivatives.
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Potential Inhibition of the PI3K/Akt/mTOR Pathway

Receptor Tyrosine Quinoline Derivatives PIP2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Methyl-3-nitroquinoline: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313941#4-methyl-3-nitroquinoline-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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